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Abstract

Niclosamide, a salicylanilide derivative, has been a staple in clinical practice for decades,
primarily as an anthelmintic agent for the treatment of tapeworm infections.[1] However, a
burgeoning body of evidence has unveiled its remarkable pleiotropic effects, extending far
beyond its initial indication. This technical guide provides a comprehensive exploration of the
early and contemporary studies on the biological activities of niclosamide, with a focus on its
mechanisms of action in oncology, virology, and bacteriology. We delve into the intricate
signaling pathways modulated by this versatile compound and present detailed experimental
protocols for the evaluation of its therapeutic potential. This document serves as a foundational
resource for researchers aiming to harness the full potential of niclosamide in the development

of novel therapeutic strategies.

Introduction: From Anthelmintic to a Multi-Targeted
Therapeutic Agent
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First synthesized in the late 1950s, niclosamide (5-chloro-N-(2-chloro-4-nitrophenyl)-2-
hydroxybenzamide) was initially developed and marketed for its potent activity against cestode
infections in humans and animals.[2] Its primary mechanism of action as an anthelmintic
involves the uncoupling of oxidative phosphorylation in parasite mitochondria, leading to ATP
depletion and subsequent parasite death.[3] For many years, its clinical application was
confined to this niche.

Recent high-throughput screening and drug repurposing initiatives have catapulted niclosamide
back into the scientific spotlight, revealing a remarkable spectrum of biological activities.[4][5]
These studies have demonstrated its potent anticancer, antiviral, and antibacterial properties,
sparking significant interest in its potential for treating a wide range of diseases.[5][6][7] The
multifaceted nature of niclosamide's bioactivity stems from its ability to modulate several key
cellular signaling pathways, making it a compelling candidate for further investigation and
clinical development.[6]

Mechanisms of Action: A Multi-pronged Attack on
Disease

Niclosamide's therapeutic potential lies in its ability to simultaneously target multiple
dysregulated pathways, a characteristic that is particularly advantageous in complex diseases
like cancer.

Anticancer Activity

Early observations of niclosamide's anticancer properties have been substantiated by
numerous in vitro and in vivo studies.[4][8] Its anti-neoplastic effects are attributed to the
modulation of several critical signaling cascades:

o Wnt/(-catenin Pathway: Niclosamide has been shown to inhibit the Wnt/[3-catenin signaling
pathway, which is frequently hyperactivated in various cancers. It promotes the degradation
of B-catenin and downregulates its downstream target genes, such as c-Myc and Cyclin D1,
leading to cell cycle arrest and apoptosis.[6][9]

« MTORC1 Signaling: The mTORCL1 pathway is a central regulator of cell growth and
proliferation. Niclosamide inhibits mTORC1 signaling, potentially through altering intracellular
pH, which in turn suppresses protein synthesis and cell growth.[6]
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o STAT3 Pathway: Signal transducer and activator of transcription 3 (STAT3) is a key
transcription factor involved in tumor cell proliferation, survival, and invasion. Niclosamide
has been identified as a potent inhibitor of STAT3, suppressing its transcriptional activity and
downstream gene expression.[6][10]

o NF-kB Signaling: The NF-kB pathway plays a crucial role in inflammation and cancer.
Niclosamide can suppress the NF-kB pathway by inhibiting the IkB kinase (IKK), which
prevents the expression of anti-apoptotic genes.[11]

» Mitochondrial Uncoupling: In cancer cells, niclosamide acts as a mitochondrial uncoupler,
disrupting ATP production and inducing the generation of reactive oxygen species (ROS).
This leads to mitochondrial dysfunction and triggers apoptosis.[8][11]
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Figure 1: Simplified diagram of niclosamide's multi-targeted anticancer mechanisms.

Antiviral Activity

Niclosamide has demonstrated broad-spectrum antiviral activity against a range of viruses,
including SARS-CoV, MERS-CoV, and Zika virus.[5][12] Its antiviral mechanisms are primarily
host-directed and include:

e Inhibition of Viral Entry: Niclosamide can interfere with the endocytosis process, a common
entry route for many viruses, by targeting acidic endosomes.[6]
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e Modulation of Autophagy: It can enhance autophagic flux, a cellular process that can help
clear viral particles.[13]

« Inhibition of Viral Replication: By targeting host cell processes essential for viral replication,
such as SKP2, niclosamide can effectively halt the viral life cycle.[12]

Recent studies have highlighted its potent in vitro activity against SARS-CoV-2, the virus
responsible for COVID-19, with a significantly higher potency compared to remdesivir.[13][14]

Antibacterial Activity

Emerging research has also uncovered the antibacterial potential of niclosamide, particularly
against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).
[2][7] Key antibacterial mechanisms include:

« Inhibition of Biofilm Formation: Niclosamide can prevent the formation of bacterial biofilms,
which are crucial for chronic infections and antibiotic resistance.[7]

o Disruption of Quorum Sensing: It may interfere with bacterial communication systems
(quorum sensing), which regulate virulence factor production.[2]

 Membrane Depolarization: Similar to its effect on parasites, niclosamide can disrupt the
bacterial cell membrane potential.[2]

Experimental Protocols for Assessing Biological
Activity
The following section provides standardized protocols for evaluating the biological activities of

niclosamide.

In Vitro Anticancer Activity Assessment

Protocol: MTT Cell Viability Assay
This assay measures the metabolic activity of cells as an indicator of cell viability.

o Cell Seeding: Plate cancer cells (e.g., Jurkat, CCRF-CEM) in a 96-well plate at a density of
1x10"5 cells/well and incubate for 24 hours.[15]
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Compound Treatment: Treat the cells with varying concentrations of niclosamide (e.g., 0.125
to 4.0 uM) or a vehicle control (DMSO) for 24, 48, or 72 hours.[15]

MTT Addition: Add 20 pL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4
hours at 37°C.[15]

Formazan Solubilization: Remove the medium and add 150 pL of DMSO to each well to
dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and
determine the IC50 value (the concentration that inhibits 50% of cell growth).

(Seed Cancer Cells)—»(l’ reat with Niclosamid(é)—P(Add MTT Reageancubate (Z-AhHSolubilize Formazan Measure Absorbance Calculate IC50

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Sources

1. Niclosamide - Wikipedia [en.wikipedia.org]

2. Drug Repurposing: Research Progress of Niclosamide and Its Derivatives on Antibacterial
Activity - PMC [pmc.ncbi.nim.nih.gov]

3. youtube.com [youtube.com]

4. Multi-targeted therapy of cancer by niclosamide: a new application for an old drug - PMC
[pmc.ncbi.nim.nih.gov]

5. Broad Spectrum Antiviral Agent Niclosamide and Its Therapeutic Potential - PMC
[pmc.ncbi.nlm.nih.gov]

6. Niclosamide: Beyond an antihelminthic drug - PMC [pmc.ncbi.nlm.nih.gov]

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.spandidos-publications.com/10.3892/or.2021.8241
https://www.spandidos-publications.com/10.3892/or.2021.8241
https://www.benchchem.com/product/b2390158/docs?utm_src=pdf-body-img#the-multifaceted-biological-activities-of-niclosamide-an-in-depth-technical-guide
https://www.benchchem.com/product/b2390158?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Niclosamide
https://pmc.ncbi.nlm.nih.gov/articles/PMC11505561/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11505561/
https://www.youtube.com/watch?v=6tqWhL_Dfxk
https://pmc.ncbi.nlm.nih.gov/articles/PMC4166407/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4166407/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7098069/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7098069/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5628105/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2390158?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

7. Repurposing niclosamide as a versatile antimicrobial surface coating against device-
associated, hospital-acquired bacterial infections - PMC [pmc.ncbi.nlm.nih.gov]

8. aacrjournals.org [aacrjournals.org]
9. ajo.asmepress.com [ajo.asmepress.com]

10. Niclosamide as a Promising Therapeutic Player in Human Cancer and Other Diseases -
PMC [pmc.ncbi.nim.nih.gov]

11. researchgate.net [researchgate.net]
12. pubs.acs.org [pubs.acs.org]
13. uniontherapeutics.com [uniontherapeutics.com]

14. Niclosamide shows strong antiviral activity in a human airway model of SARS-CoV-2
infection and a conserved potency against the Alpha (B.1.1.7), Beta (B.1.351) and Delta
variant (B.1.617.2) - PMC [pmc.ncbi.nim.nih.gov]

15. spandidos-publications.com [spandidos-publications.com]

To cite this document: BenchChem. [The Multifaceted Biological Activities of Niclosamide: An
In-Depth Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b2390158/docs#the-multifaceted-biological-activities-
of-niclosamide-an-in-depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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